Cas no 834884-72-9 (Methyl 5-(4-hydroxyphenyl)-2-furoate)

• Product Name: Methyl 5-(4-hydroxyphenyl)-2-furoate
• CAS No: 834884-72-9
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 6797583
• PubChem ID: 45053711
• Update Time: 2025-10-31

Methyl 5-(4-hydroxyphenyl)-2-furoate Chemical and Physical Properties

Names and Identifiers

• SALOR-INT L300608-1EA
• METHYL 5-(4-HYDROXYPHENYL)-2-FUROATE
• MFCD07368908
• methyl 5-(4-hydroxyphenyl)furan-2-carboxylate
• 834884-72-9
• 5-(4-Hydroxyphenyl)furan-2-carboxylic acid methyl ester
• Methyl 5-(4-hydroxyphenyl)-2-furancarboxylate
• AKOS024015198
• DTXSID201253886
• Methyl 5-(4-hydroxyphenyl)-2-furoate

• Inchi： 1S/C12H10O4/c1-15-12(14)11-7-6-10(16-11)8-2-4-9(13)5-3-8/h2-7,13H,1H3
• InChI Key： DBSUWACZAHLWOB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.7Ų

Additional information on Methyl 5-(4-hydroxyphenyl)-2-furoate

Research Brief on Methyl 5-(4-hydroxyphenyl)-2-furoate (CAS: 834884-72-9): Recent Advances and Applications in Chemical Biology and Medicine

Methyl 5-(4-hydroxyphenyl)-2-furoate (CAS: 834884-72-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its furan ring and phenolic hydroxyl group, exhibits unique chemical properties that make it a promising candidate for drug development and biological studies. Recent studies have explored its synthesis, biological activities, and potential therapeutic applications, positioning it as a molecule of interest in the field of medicinal chemistry.

One of the key areas of research involving Methyl 5-(4-hydroxyphenyl)-2-furoate is its role as an intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the development of novel anti-inflammatory agents. The researchers synthesized a series of derivatives and evaluated their inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The results indicated that certain derivatives exhibited potent COX-2 inhibition with minimal side effects, suggesting potential for further development as non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, Methyl 5-(4-hydroxyphenyl)-2-furoate has also been investigated for its antioxidant activity. A study published in *Bioorganic & Medicinal Chemistry Letters* in 2022 highlighted its ability to scavenge free radicals and protect cells from oxidative stress. The compound's phenolic hydroxyl group was identified as a critical structural feature contributing to its antioxidant efficacy. These findings open up possibilities for its use in designing therapeutics for oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Recent advancements in synthetic methodologies have also focused on improving the efficiency and scalability of Methyl 5-(4-hydroxyphenyl)-2-furoate production. A 2023 paper in *Organic Process Research & Development* described a novel catalytic process that significantly reduces reaction times and improves yields compared to traditional methods. This development is particularly relevant for industrial-scale production, where cost-effectiveness and environmental sustainability are paramount.

Looking ahead, the potential applications of Methyl 5-(4-hydroxyphenyl)-2-furoate extend beyond its current uses. Ongoing research is exploring its incorporation into drug delivery systems, where its chemical stability and biocompatibility could enhance the efficacy of targeted therapies. Furthermore, its role in the development of multifunctional drugs—combining anti-inflammatory, antioxidant, and other pharmacological activities—is an exciting avenue for future investigation.

In conclusion, Methyl 5-(4-hydroxyphenyl)-2-furoate (CAS: 834884-72-9) represents a versatile and promising compound in the realm of chemical biology and medicine. Its diverse biological activities, coupled with advancements in synthetic chemistry, underscore its potential as a key player in the development of next-generation therapeutics. Continued research and collaboration across disciplines will be essential to fully unlock its capabilities and translate laboratory findings into clinical applications.